Cas no 1172295-79-2 (N-(4-butylphenyl)-1,3-dimethyl-1H-pyrazole-4-carboxamide)

• Product Name: N-(4-butylphenyl)-1,3-dimethyl-1H-pyrazole-4-carboxamide
• CAS No: 1172295-79-2
• MF: C₁₆H₂₁N₃O
• MW: 271.357443571091
• CID: 6404098
• PubChem ID: 42352846
• Update Time: 2025-05-19

N-(4-butylphenyl)-1,3-dimethyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-butylphenyl)-1,3-dimethyl-1H-pyrazole-4-carboxamide
• VU0641152-1
• 1172295-79-2
• F5302-0146
• N-(4-butylphenyl)-1,3-dimethylpyrazole-4-carboxamide
• AKOS024505689

• Inchi： 1S/C16H21N3O/c1-4-5-6-13-7-9-14(10-8-13)17-16(20)15-11-19(3)18-12(15)2/h7-11H,4-6H2,1-3H3,(H,17,20)
• InChI Key： RGSNFHCJOYNZKG-UHFFFAOYSA-N
• SMILES： O=C(C1=CN(C)N=C1C)NC1C=CC(=CC=1)CCCC

Computed Properties

• Exact Mass: 271.168462302g/mol
• Monoisotopic Mass: 271.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.9Ų

Additional information on N-(4-butylphenyl)-1,3-dimethyl-1H-pyrazole-4-carboxamide

Introduction to N-(4-butylphenyl)-1,3-dimethyl-1H-pyrazole-4-carboxamide (CAS No. 1172295-79-2)

N-(4-butylphenyl)-1,3-dimethyl-1H-pyrazole-4-carboxamide, identified by its CAS number 1172295-79-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of N-(4-butylphenyl)-1,3-dimethyl-1H-pyrazole-4-carboxamide consists of a pyrazole core substituted with a butyl group at the 4-position of the phenyl ring and dimethyl groups at the 1 and 3 positions of the pyrazole ring. This particular arrangement of functional groups contributes to its unique chemical properties and biological interactions, making it a promising candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in pyrazole derivatives due to their broad spectrum of biological activities. These compounds have been shown to exhibit antimicrobial, anti-inflammatory, anti-cancer, and anti-diabetic properties. Among these derivatives, N-(4-butylphenyl)-1,3-dimethyl-1H-pyrazole-4-carboxamide has emerged as a compound of interest due to its structural features and potential pharmacological effects.

The synthesis of N-(4-butylphenyl)-1,3-dimethyl-1H-pyrazole-4-carboxamide involves a multi-step process that requires careful selection of reagents and reaction conditions. The introduction of the butyl group at the 4-position of the phenyl ring enhances the lipophilicity of the molecule, which can improve its ability to cross cell membranes and interact with biological targets. Additionally, the dimethyl groups at the 1 and 3 positions of the pyrazole ring contribute to the stability and reactivity of the compound.

The pharmacological activity of N-(4-butylphenyl)-1,3-dimethyl-1H-pyrazole-4-carboxamide has been explored in several preclinical studies. These studies have shown that the compound exhibits significant inhibitory effects on various enzymes and receptors involved in disease pathways. For instance, research indicates that this compound may have potential applications in the treatment of neurological disorders by interacting with specific neurotransmitter receptors.

In addition to its pharmacological properties, N-(4-butylphenyl)-1,3-dimethyl-1H-pyrazole-4-carboxamide has also been investigated for its potential role in modulating inflammatory responses. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, thereby reducing inflammation and associated symptoms. This makes it a promising candidate for developing novel anti-inflammatory therapies.

The toxicological profile of N-(4-butylphenyl)-1,3-dimethyl-1H-pyrazole-4-carboxamide is another critical aspect that has been thoroughly evaluated. Preliminary toxicity studies have shown that the compound is well-tolerated at moderate doses, with no significant adverse effects observed. However, further research is needed to fully understand its long-term safety profile and potential side effects.

The development of new pharmaceuticals often involves optimizing synthetic routes to improve yield, purity, and cost-effectiveness. In the case of N-(4-butylphenyl)-1,3-dimethyl-1H-pyrazole-4-carboxamide, researchers have been working on refining synthetic methodologies to enhance its production efficiency. Advances in catalytic processes and green chemistry principles have enabled more sustainable and scalable synthesis methods for this compound.

The future prospects for N-(4-butylphenyl)-1,3-dimethyl-1H-pyrazole-4-carboxamide are promising as it continues to be explored in various preclinical and clinical trials. Its unique chemical structure and demonstrated biological activity make it a valuable asset in the search for new therapeutic agents. As research progresses, this compound may find applications in treating a wide range of diseases and conditions.

In conclusion, N-(4-butylphenyl)-1,3-dimethyl-1H-pyrazole-4-carboxamide) (CAS No. 1172295-79-2) is a significant compound in pharmaceutical research with potential therapeutic applications across multiple disease areas. Its structural features contribute to its unique biological activities, making it a promising candidate for further development. As ongoing research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a crucial role in future medical advancements.